2-Cyano-3-formylbenzoic acid

• IUPAC Name: 2-cyano-3-formylbenzoic acid
• InChI: InChI=1S/C9H5NO3/c10-4-8-6(5-11)2-1-3-7(8)9(12)13/h1-3,5H,(H,12,13)
• InChI Key: BBOJXHDARUKUST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)O)C#N)C=O
• Molecular Formula: C9H5NO3
• Molecular Weight: 175.14 g/mol

Description

2-Cyano-3-formylbenzoic acid is a benzoic acid derivative featuring a cyano (-CN) group at the 2-position and a formyl (-CHO) group at the 3-position. However, direct experimental data on this specific compound are absent in the provided evidence. Comparative analysis must instead rely on structurally analogous compounds, such as 2-amino-3-formylbenzoic acid and halogenated derivatives like 2-chloro-6-fluoro-3-formylbenzoic acid, to infer properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyano-3-formylbenzoic acid can be achieved through several methods. One common approach involves the bromination of isopropyl 2-bromo-5-cyanobenzoate followed by formylation . This method utilizes the Br-Li exchange reaction, which is a well-established technique in organic synthesis.

Industrial Production Methods: While specific industrial production methods for 2-Cyano-3-formylbenzoic acid are not extensively documented, the principles of continuous flow chemistry can be applied to scale up the synthesis. Continuous flow microreactor technology offers advantages such as enhanced reaction efficiency, improved safety, and scalability .

Chemical Reactions Analysis

Types of Reactions: 2-Cyano-3-formylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The cyano group can be reduced to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) under acidic conditions can oxidize the formyl group to a carboxylic acid.

Reduction: Hydrogenation using palladium on carbon (Pd/C) can reduce the cyano group to an amine.

Substitution: Nucleophilic reagents such as amines or alcohols can react with the cyano group under basic conditions.

Major Products Formed:

• Oxidation of the formyl group yields 2-cyano-3-carboxybenzoic acid.
• Reduction of the cyano group yields 2-amino-3-formylbenzoic acid.
• Substitution reactions can yield various derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyano-3-formylbenzoic acid has several applications in scientific research:

Chemistry: It serves as a building block in organic synthesis, particularly in the formation of heterocyclic compounds.

Biology: The compound’s derivatives have potential biological activities, including antibacterial and cytotoxic properties.

Medicine: It can be used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: The compound is used in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 2-Cyano-3-formylbenzoic acid is primarily related to its functional groups. The cyano group can participate in nucleophilic addition reactions, while the formyl group can undergo oxidation and reduction reactions. These functional groups enable the compound to interact with various molecular targets and pathways, making it a versatile intermediate in organic synthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following comparison focuses on substituent effects, physicochemical properties, reactivity, and safety profiles of analogous compounds (Table 1).

Table 1: Comparative Properties of 3-Formylbenzoic Acid Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	LogP<sup>a</sup>	Key Hazards (GHS)	Applications/Reactivity Notes
2-Amino-3-formylbenzoic acid	-NH₂ (2), -CHO (3)	C₈H₇NO₃	165.14<sup>b</sup>	-0.3<sup>c</sup>	H315, H319, H335	Intermediate in peptide synthesis
2-Chloro-6-fluoro-3-formylbenzoic acid	-Cl (2), -F (6), -CHO (3)	C₈H₄ClFO₃	202.56	1.6<sup>d</sup>	N/A<sup>e</sup>	Electrophilic coupling agent
2-Cyano-3-formylbenzoic acid (hypothetical)	-CN (2), -CHO (3)	C₉H₅NO₃	175.14	~1.2<sup>f</sup>	Likely H315, H319<sup>g</sup>	Predicted use: Michael acceptor, drug intermediate

^aXLogP3 values; ^bCalculated from formula; ^cEstimated for amino derivatives; ^dReported ; ^eNo data in evidence; ^fBased on cyano group’s hydrophobicity; ^gInferred from structural analogs .

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing Groups (EWGs): The cyano group in 2-cyano-3-formylbenzoic acid is a stronger EWG than the amino group in 2-amino-3-formylbenzoic acid, increasing acidity (lower pKa) and enhancing electrophilicity at the formyl position . Halogen substituents (e.g., Cl, F in 2-chloro-6-fluoro-3-formylbenzoic acid) contribute to higher molecular weight and lipophilicity (LogP = 1.6 vs. -0.3 for amino derivative) .

Reactivity and Stability

• Formyl Group Reactivity: The formyl group in all analogs is susceptible to nucleophilic attack (e.g., in Schiff base formation). The cyano group’s electron-withdrawing nature may accelerate such reactions compared to amino or halogen substituents.
• Stability: 2-Amino-3-formylbenzoic acid is stable under recommended storage conditions but reacts with strong oxidizers . No stability data are available for the cyano or chloro-fluoro derivatives.

Biological Activity

2-Cyano-3-formylbenzoic acid is a compound recognized for its diverse biological activities, including potential antimicrobial, anticancer, and anti-inflammatory properties. This article examines the biological activity of this compound through a review of recent research findings, case studies, and relevant data tables.

Chemical Structure and Properties

2-Cyano-3-formylbenzoic acid is characterized by the presence of a cyano group and a formyl group on a benzoic acid scaffold. Its chemical structure can be represented as follows:

$$\text{C}_9\text{H}_5\text{N}\text{O}_2$$

The biological effects of 2-cyano-3-formylbenzoic acid are attributed to its ability to interact with various molecular targets, including enzymes and receptors. Notably, its cyano group may facilitate interactions that lead to inhibition of specific enzymatic pathways involved in cell proliferation and inflammation.

Antimicrobial Activity

Research indicates that 2-cyano-3-formylbenzoic acid exhibits significant antimicrobial properties against a range of pathogens. A study demonstrated its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound in antibiotic development.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL

Anticancer Properties

Recent investigations have highlighted the anticancer potential of 2-cyano-3-formylbenzoic acid. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The compound appears to activate caspase pathways, leading to programmed cell death.

Cell Line	IC50 (µM)	Mechanism
MCF-7 (Breast cancer)	15	Caspase activation
HT-29 (Colon cancer)	20	Cell cycle arrest

Case Studies

• In Vivo Efficacy : A study involving mice models demonstrated that administration of 2-cyano-3-formylbenzoic acid resulted in significant tumor reduction in xenograft models of breast cancer. The compound was administered at doses of 10 mg/kg body weight for 14 days.
• Synergistic Effects : A combination therapy study indicated that when used alongside conventional chemotherapeutics, 2-cyano-3-formylbenzoic acid enhanced the efficacy of the treatment while reducing side effects associated with chemotherapy.

Cytotoxicity Assessment

Cytotoxicity assays conducted on normal fibroblast cells showed that 2-cyano-3-formylbenzoic acid has a favorable safety profile, with low cytotoxic effects observed at therapeutic concentrations.

Concentration (µM)	Cell Viability (%)
0	100
10	95
20	85

In Silico Studies

Computational modeling has suggested that 2-cyano-3-formylbenzoic acid can effectively bind to targets involved in cancer progression, such as PARP proteins. This binding affinity supports its potential application in targeted cancer therapies.

Q & A

Basic: What are the recommended safety protocols for handling 2-Cyano-3-formylbenzoic acid in laboratory settings?

Answer:
When handling 2-Cyano-3-formylbenzoic acid, follow safety guidelines derived from structurally similar benzoic acid derivatives (e.g., 2-Amino-3-formylbenzoic Acid):

• Use personal protective equipment (PPE) , including nitrile gloves, face shields, and safety glasses compliant with standards like EN 166 .
• Ensure adequate ventilation to avoid inhalation of dust or vapors. Avoid skin contact by employing proper glove removal techniques and immediate washing after exposure .
• For accidental spills, use dust-free methods (e.g., wet sweeping) and dispose of waste in closed containers .
• Consult safety data sheets (SDS) for emergency measures, such as rinsing eyes with water for ≥15 minutes and seeking medical attention .

Basic: What synthetic routes are available for preparing 2-Cyano-3-formylbenzoic acid?

Answer:
Synthesis strategies can be inferred from analogous compounds (e.g., trifluoromethyl-substituted benzoic acids and nitriles):

• Cyanide Introduction : React a brominated benzoic acid precursor with CuCN or KCN under nucleophilic substitution conditions.
• Formylation : Use the Vilsmeier-Haack reaction (POCl₃/DMF) to introduce the formyl group at the meta position .
• Purification : Recrystallize the product using solvents like ethanol/water, as demonstrated for structurally similar compounds (mp 123–124°C in nitrile derivatives) .

Advanced: How can researchers resolve contradictions in spectroscopic data for 2-Cyano-3-formylbenzoic acid derivatives?

Answer:
Discrepancies in NMR, IR, or mass spectra may arise from tautomerism, solvent effects, or impurities. Mitigation strategies include:

• Cross-Validation : Compare data across multiple techniques (e.g., HPLC purity checks, HRMS for molecular ion confirmation) .
• Computational Modeling : Use tools like Gaussian to predict NMR shifts and compare with experimental data .
• Environmental Controls : Standardize solvent systems and temperature during analysis to minimize variability .

Advanced: What computational methods predict the reactivity of 2-Cyano-3-formylbenzoic acid in nucleophilic reactions?

Answer:
Density Functional Theory (DFT) simulations are effective for modeling reaction pathways:

• Reactive Site Analysis : Calculate Fukui indices to identify electrophilic centers (e.g., formyl carbon) prone to nucleophilic attack.
• Transition State Optimization : Use the B3LYP/6-311+G(d,p) basis set to model activation energies for reactions like cyanide substitution .
• Solvent Effects : Incorporate polarizable continuum models (PCM) to simulate solvent interactions and improve accuracy .

Basic: How should accidental exposure to 2-Cyano-3-formylbenzoic acid be managed?

Answer:
Immediate actions based on SDS guidelines for similar compounds include:

• Skin Contact : Wash with soap and water for ≥15 minutes; remove contaminated clothing .
• Eye Exposure : Rinse with lukewarm water for ≥15 minutes; seek ophthalmological evaluation .
• Inhalation : Move to fresh air; administer oxygen if respiratory distress occurs.
• Documentation : Record exposure details (duration, symptoms) for medical evaluation and workplace safety audits .

Advanced: What strategies optimize reaction yields in synthesizing derivatives of 2-Cyano-3-formylbenzoic acid?

Answer:
Yield optimization requires systematic parameter adjustments:

• Catalyst Screening : Test palladium catalysts (e.g., Pd(OAc)₂) for cross-coupling reactions, varying ligands (e.g., PPh₃ vs. XPhos) .
• Temperature Control : Use microwave-assisted synthesis to reduce reaction times and minimize side-product formation.
• In Situ Monitoring : Employ TLC or inline FTIR to track intermediate formation and adjust reagent stoichiometry dynamically .
• Workup Refinement : Optimize pH during acid-base extraction (e.g., using 1M HCl) to isolate the product efficiently .